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Compound of Interest

Compound Name: Calcium iodide, hexahydrate

Cat. No.: B161461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and

standardization of solutions of Calcium Iodide Hexahydrate (CaI₂·6H₂O). Accurate preparation

of such solutions is critical for various applications in research and development where precise

concentrations of calcium and iodide ions are required.

Introduction
Calcium iodide is an ionic compound highly soluble in water.[1] The hexahydrate form is a

colorless, deliquescent solid that is sensitive to light, air, and moisture.[2][3][4][5] Exposure to

these conditions can lead to oxidation of the iodide ions to iodine, resulting in a yellowish

discoloration of the compound and a change in the effective concentration of the solution.[1][3]

[4] Therefore, proper handling, storage, and standardization are crucial for ensuring the

accuracy and reliability of experimental results.

These protocols outline the necessary steps for preparing a stock solution of calcium iodide

hexahydrate and subsequently standardizing the concentration of both the calcium and iodide

ions using established analytical techniques.

Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b161461?utm_src=pdf-interest
https://www.chegg.com/homework-help/questions-and-answers/preparation-ca2-standard-solution-01104-g-sample-primary-standard-grade-caco3-mm-10009-tra-q30337278
https://diverdi.colostate.edu/C334/experiments/08_determination_of_calcium_by_EDTA_titration.pdf
https://coryw.people.charleston.edu/EDTA.pdf
https://www.titrations.info/EDTA-titration-calcium
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-005_7878.html
https://www.chegg.com/homework-help/questions-and-answers/preparation-ca2-standard-solution-01104-g-sample-primary-standard-grade-caco3-mm-10009-tra-q30337278
https://coryw.people.charleston.edu/EDTA.pdf
https://www.titrations.info/EDTA-titration-calcium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key properties of calcium iodide and its hexahydrate form is presented in

Table 1. This information is essential for accurate calculations and safe handling.

Table 1: Properties of Calcium Iodide Hexahydrate

Property Value Reference

Chemical Formula CaI₂·6H₂O [6]

Molar Mass 401.98 g/mol [6]

Appearance
Colorless to yellowish-white

crystalline powder
[3]

Solubility in Water Highly soluble [1][3][4]

Melting Point ~42 °C (decomposes) [4]

Hazards
Hygroscopic, light-sensitive,

air-sensitive
[2][3][4][5]

Experimental Protocols
Protocol for Preparation of a ~0.1 M Calcium Iodide
Stock Solution
This protocol describes the preparation of an approximate 0.1 M stock solution of calcium

iodide hexahydrate. Due to the hygroscopic nature of the solid, the actual concentration will be

determined by standardization.

Materials and Equipment:

Calcium Iodide Hexahydrate (CaI₂·6H₂O)

Deionized or distilled water (recently boiled and cooled to minimize dissolved oxygen)

Analytical balance

Volumetric flask (e.g., 1000 mL)
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Weighing boat

Spatula

Funnel

Amber glass storage bottle

Procedure:

Calculate the required mass: To prepare 1000 mL of a ~0.1 M solution, calculate the

approximate mass of CaI₂·6H₂O needed:

Mass = Molarity × Molar Mass × Volume

Mass ≈ 0.1 mol/L × 401.98 g/mol × 1.0 L ≈ 40.20 g

Weigh the solid: Quickly and accurately weigh approximately 40.20 g of calcium iodide

hexahydrate in a weighing boat. Minimize exposure to air and light.

Dissolve the solid: Quantitatively transfer the weighed solid to a 1000 mL volumetric flask

using a funnel. Add approximately 500 mL of deionized water to the flask.

Mix until dissolved: Swirl the flask gently until all the solid has dissolved.

Dilute to volume: Once the solid is completely dissolved, dilute the solution to the 1000 mL

mark with deionized water.

Homogenize: Stopper the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Immediately transfer the solution to a tightly sealed amber glass bottle to protect it

from light and air. Store in a cool, dark place.[2][4]

Protocol for Standardization of the Iodide Concentration
by Iodometric Titration
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This protocol determines the exact concentration of iodide ions in the prepared solution using a

standard solution of potassium iodate.

Materials and Equipment:

Calcium iodide stock solution

Standard 0.02 M Potassium Iodate (KIO₃) solution (primary standard)

Potassium Iodide (KI), solid

Standardized 0.1 M Sodium Thiosulfate (Na₂S₂O₃) solution

Sulfuric acid (1 M)

Starch indicator solution (1%)

Burette (50 mL)

Pipette (e.g., 20 mL)

Erlenmeyer flasks (250 mL)

Graduated cylinders

Procedure:

Pipette the standard: Accurately pipette 20.00 mL of the standard 0.02 M KIO₃ solution into a

250 mL Erlenmeyer flask.

Add reagents: To the flask, add approximately 2 g of solid potassium iodide and 10 mL of 1

M sulfuric acid.[5][7][8] The solution will turn a deep yellow/brown due to the liberation of

iodine.

Reaction: IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O

Titrate with sodium thiosulfate: Titrate the liberated iodine with the standardized 0.1 M

sodium thiosulfate solution until the solution becomes a pale yellow color.[9]
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Reaction: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Add indicator: Add about 2 mL of starch indicator solution. The solution will turn a deep blue-

black color.

Complete the titration: Continue the titration with sodium thiosulfate, adding it dropwise, until

the blue color disappears and the solution becomes colorless. This is the endpoint.

Record the volume: Record the volume of sodium thiosulfate solution used.

Repeat: Repeat the titration at least two more times for accuracy.

Calculate the molarity of the iodide solution: The concentration of the iodide in the original

calcium iodide solution can be back-calculated based on the stoichiometry of the reactions.

Protocol for Standardization of the Calcium
Concentration by Complexometric EDTA Titration
This protocol determines the exact concentration of calcium ions in the prepared solution by

titration with a standardized solution of ethylenediaminetetraacetic acid (EDTA).

Materials and Equipment:

Calcium iodide stock solution

Standardized ~0.01 M EDTA solution

Ammonia-ammonium chloride buffer solution (pH 10)

Calmagite or Eriochrome Black T indicator

Sodium hydroxide solution (1 M)

Burette (50 mL)

Pipette (e.g., 25 mL)

Erlenmeyer flasks (250 mL)
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Deionized water

Procedure:

Prepare the sample: Accurately pipette 25.00 mL of the calcium iodide stock solution into a

250 mL Erlenmeyer flask.

Dilute the sample: Add approximately 50 mL of deionized water to the flask.

Adjust pH: Add 15 mL of the ammonia-ammonium chloride buffer solution to bring the pH to

approximately 10.[3]

Add indicator: Add 10 drops of the Calmagite indicator.[3] The solution should turn a wine-red

color.

Titrate with EDTA: Titrate the solution with the standardized ~0.01 M EDTA solution. The

endpoint is reached when the color changes from wine-red to a distinct sky blue.[3]

Reaction: Ca²⁺ + [EDTA]⁴⁻ → [Ca-EDTA]²⁻

Record the volume: Record the volume of EDTA solution used.

Repeat: Perform the titration in triplicate to ensure precision.

Calculate the molarity: Calculate the molarity of the calcium ions using the average volume

of EDTA titrant and its known concentration.

Data Presentation
The results of the standardization titrations should be recorded in a clear and organized

manner to allow for easy calculation of the final standardized concentration of the calcium

iodide hexahydrate solution.

Table 2: Standardization of Iodide Concentration
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Trial
Volume of KIO₃
(mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
Na₂S₂O₃ (mL)

1 20.00

2 20.00

3 20.00

Average

Table 3: Standardization of Calcium Concentration

Trial
Volume of CaI₂
Solution (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
EDTA (mL)

1 25.00

2 25.00

3 25.00

Average

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the logical workflow for the preparation and standardization of

the calcium iodide hexahydrate solution.
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Caption: Workflow for preparing and standardizing calcium iodide solution.
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Safety and Handling
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat, when handling calcium iodide hexahydrate and all other chemicals.

Handling: Avoid inhalation of dust and direct contact with skin and eyes.[2] Use in a well-

ventilated area.[2]

Storage: Store calcium iodide hexahydrate in a tightly sealed container in a cool, dry, well-

ventilated area, protected from light.[2][4] Keep away from incompatible materials such as

oxidizing agents.[2][5]

Disposal: Dispose of all chemical waste in accordance with local, state, and federal

regulations.

By following these detailed protocols and safety guidelines, researchers can confidently

prepare standardized solutions of calcium iodide hexahydrate for their specific applications,

ensuring the accuracy and reproducibility of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.drugfuture.com/Pharmacopoeia/BP2010/data/1330.html
https://www.titrations.info/iodometric-titration-standardization
https://www.benchchem.com/product/b161461#preparing-standardized-solutions-of-calcium-iodide-hexahydrate
https://www.benchchem.com/product/b161461#preparing-standardized-solutions-of-calcium-iodide-hexahydrate
https://www.benchchem.com/product/b161461#preparing-standardized-solutions-of-calcium-iodide-hexahydrate
https://www.benchchem.com/product/b161461#preparing-standardized-solutions-of-calcium-iodide-hexahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

